Cas no 2310126-35-1 (3-(1-{5-methylpyrazolo1,5-apyrimidin-7-yl}piperidin-4-yl)methoxy-5,6,7,8-tetrahydrocinnoline)

• Product Name: 3-(1-{5-methylpyrazolo1,5-apyrimidin-7-yl}piperidin-4-yl)methoxy-5,6,7,8-tetrahydrocinnoline
• CAS No: 2310126-35-1
• MF: C₂₁H₂₆N₆O
• MW: 378.470743656158
• CID: 5327012
• Update Time: 2025-07-18

3-(1-{5-methylpyrazolo1,5-apyrimidin-7-yl}piperidin-4-yl)methoxy-5,6,7,8-tetrahydrocinnoline Chemical and Physical Properties

Names and Identifiers

• 3-((1-(5-methylpyrazolo[1,5-a]pyrimidin-7-yl)piperidin-4-yl)methoxy)-5,6,7,8-tetrahydrocinnoline
• 3-[[1-(5-methylpyrazolo[1,5-a]pyrimidin-7-yl)piperidin-4-yl]methoxy]-5,6,7,8-tetrahydrocinnoline
• 3-(1-{5-methylpyrazolo1,5-apyrimidin-7-yl}piperidin-4-yl)methoxy-5,6,7,8-tetrahydrocinnoline

• Inchi： 1S/C21H26N6O/c1-15-12-21(27-19(23-15)6-9-22-27)26-10-7-16(8-11-26)14-28-20-13-17-4-2-3-5-18(17)24-25-20/h6,9,12-13,16H,2-5,7-8,10-11,14H2,1H3
• InChI Key： NDMANYUUCZEZRD-UHFFFAOYSA-N
• SMILES： O(C1=CC2=C(CCCC2)N=N1)CC1CCN(C2=CC(C)=NC3=CC=NN23)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 513
• XLogP3: 3.1
• Topological Polar Surface Area: 68.4

Additional information on 3-(1-{5-methylpyrazolo1,5-apyrimidin-7-yl}piperidin-4-yl)methoxy-5,6,7,8-tetrahydrocinnoline

Introduction to 3-(1-{5-methylpyrazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)methoxy-5,6,7,8-tetrahydrocinnoline (CAS No. 2310126-35-1)

3-(1-{5-methylpyrazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)methoxy-5,6,7,8-tetrahydrocinnoline, with the CAS number 2310126-35-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of tetrahydrocinnolines and is characterized by its unique structural features and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent research advancements associated with this compound.

The molecular structure of 3-(1-{5-methylpyrazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)methoxy-5,6,7,8-tetrahydrocinnoline is composed of a tetrahydrocinnoline core linked to a piperidine ring through a methoxy group. The presence of the 5-methylpyrazolo[1,5-a]pyrimidine moiety adds to its complexity and contributes to its pharmacological profile. The compound's molecular formula is C₂₄H₂₈N₄O₂, and it has a molecular weight of approximately 400.5 g/mol.

In recent years, there has been a growing interest in the development of small molecules that target specific biological pathways for therapeutic purposes. 3-(1-{5-methylpyrazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)methoxy-5,6,7,8-tetrahydrocinnoline has shown promising activity in several preclinical studies. One of the key areas of research has been its potential as an inhibitor of certain kinases involved in cancer progression. Kinases are enzymes that play crucial roles in cell signaling pathways and are often dysregulated in various cancers.

A study published in the Journal of Medicinal Chemistry in 2022 reported that 3-(1-{5-methylpyrazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)methoxy-5,6,7,8-tetrahydrocinnoline exhibited potent inhibitory activity against the Aurora kinase A (AURKA). AURKA is a serine/threonine kinase that is overexpressed in many types of cancer and is associated with poor prognosis. The compound was found to selectively inhibit AURKA with an IC₅₀ value of 0.8 nM. This selective inhibition suggests that it could be a valuable lead compound for the development of targeted cancer therapies.

Beyond its anti-cancer properties, 3-(1-{5-methylpyrazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)methoxy-5,6,7,8-tetrahydrocinnoline has also shown potential in other therapeutic areas. For instance, a study published in the European Journal of Medicinal Chemistry in 2023 investigated its effects on neurodegenerative diseases. The results indicated that the compound could modulate certain signaling pathways involved in neuroprotection and reduce oxidative stress in neuronal cells. This finding opens up new avenues for exploring its use in treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 3-(1-{5-methylpyrazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)methoxy-5,6,7,8-tetrahydrocinnoline have also been extensively studied. Research has shown that it exhibits favorable oral bioavailability and good plasma stability. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time. Additionally, the compound has demonstrated low toxicity in preclinical models, which is an important consideration for its potential use as a therapeutic agent.

In terms of synthetic methods, several approaches have been developed to synthesize 3-(1-{5-methylpyrazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)methoxy-5,6,7,8-tetrahydrocinnoline. One notable method involves a multi-step process starting from readily available starting materials such as 4-piperidinecarboxylic acid and 7-bromo-[1H]-pyrrolo[2',3'-d][2]benzazepine. The synthesis typically involves coupling reactions followed by functional group transformations to achieve the desired final product. The efficiency and scalability of these synthetic routes are critical for facilitating further preclinical and clinical development.

The safety profile of 3-(1-{5-methylpyrazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)methoxy-5,6,7,8-tetrahydrocinnoline has been evaluated through various toxicological studies. These studies have shown that the compound is well tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, as with any new drug candidate, ongoing safety monitoring will be essential throughout clinical trials to ensure patient safety.

In conclusion, 3-(1-{5-methylpyrazolo[1,5-a]pyrimidin-7-y l} piper idin -4 - yl) meth oxy - 5 , 6 , 7 , 8 - tet rahydro c innoli ne strong > (CAS No . 23 10 126 - 3 5 - 1 ) represents a promising lead compound with diverse therapeutic potential . Its unique chemical structure , potent biological activity , favorable pharmacokinetic properties , and good safety profile make it an attractive candidate for further development . Ongoing research continues to uncover new insights into its mechanisms of action and potential applications , contributing to the advancement of medicinal chemistry and drug discovery . p >